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Compound of Interest

Compound Name: 2-Allylisoindoline-1,3-dione

Cat. No.: B1330122

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Allylisoindoline-1,3-dione, a notable member of the N-substituted phthalimide family,
serves as a versatile scaffold in medicinal chemistry and organic synthesis. This technical
guide provides a comprehensive overview of its chemical identity, physicochemical properties,
and established synthesis protocols. Furthermore, it delves into the broader biological activities
associated with the isoindoline-1,3-dione core, highlighting potential mechanisms of action and
signaling pathways that are of significant interest to drug discovery and development. This
document aims to be a critical resource for researchers engaged in the exploration and
application of this compound and its analogues.

Chemical Identity and Synonyms

The compound with the systematic name 2-Allylisoindoline-1,3-dione is also known by
several synonyms. Its unambiguous identification is crucial for research and regulatory
purposes.

IUPAC Name: 2-(prop-2-en-1-yl)isoindoline-1,3-dione
Synonyms:

o 2-allyl-1H-isoindole-1,3(2H)-dione[1]
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o N-Allylphthalimide[2]

e 2-prop-2-enylisoindole-1,3-dione
CAS Number: 5428-09-1[1][3]
Molecular Formula: C11HoNO2[1]
Molecular Weight: 187.2 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Allylisoindoline-1,3-dione is presented
in the table below. These properties are essential for its handling, formulation, and application
in various experimental settings.

Property Value Reference
Physical Form Solid [1]
Purity 95% [1]
Storage Temperature Refrigerator [1]

1S/C11HINO2/c1-2-7-12-
InChl Code 10(13)8-5-3-4-6- [1]
9(8)11(12)14/h2-6H,1,7H2

MHHGQWMCVNQHLG-
InChl Key [1]
UHFFFAOYSA-N

C=CCN1C(=0)C2=CC=CC=C

SMILES 2C1=0

Melting Point Not available [3]
Boiling Point Not available [3]
Density Not available [3]
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Experimental Protocols: Synthesis of 2-
Allylisoindoline-1,3-dione

The synthesis of 2-Allylisoindoline-1,3-dione is most commonly achieved via the Gabriel
synthesis, a robust method for the preparation of primary amines and their N-substituted
derivatives.[4][5] This method involves the N-alkylation of phthalimide.

Gabriel Synthesis Protocol

This protocol outlines the synthesis of 2-Allylisoindoline-1,3-dione from phthalimide and an
allyl halide.

Materials:

e Phthalimide

o Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)
 Allyl bromide (or other suitable allyl halide)

» Ethanol

¢ Dimethylformamide (DMF) (optional, as solvent)

o Hydrazine hydrate (for potential deprotection to allylamine)
e Hydrochloric acid (HCI)

o Water

o Standard laboratory glassware and apparatus for reflux and filtration
Procedure:

Step 1: Formation of the Phthalimide Salt

 In a round-bottom flask, dissolve phthalimide in ethanol.
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» Add a stoichiometric equivalent of potassium hydroxide (or sodium hydroxide) to the
solution. This acid-base reaction deprotonates the imide nitrogen, forming the potassium (or
sodium) salt of phthalimide, which is a potent nucleophile.[4]

o The formation of the salt is typically observed as a precipitate.

Step 2: N-Alkylation

» To the suspension of the phthalimide salt, add a stoichiometric equivalent of allyl bromide.
The reaction can be conducted in ethanol or a polar aprotic solvent like DMF to improve
solubility.[5]

e The reaction mixture is then heated under reflux. The nucleophilic imide ion attacks the
electrophilic carbon of the allyl halide in an SN2 reaction, displacing the halide and forming
N-Allylphthalimide (2-Allylisoindoline-1,3-dione).[4][5]

e The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Step 3: Isolation and Purification

e Once the reaction is complete, the mixture is cooled to room temperature.

e The solvent is removed under reduced pressure.

e The residue is then treated with cold water to precipitate the crude product.

e The solid product is collected by vacuum filtration and washed with water to remove any
remaining salts.

e The crude 2-Allylisoindoline-1,3-dione can be further purified by recrystallization from a
suitable solvent, such as ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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